Cas no 57318-66-8 (1-(3-Methoxyphenyl)-4-propylpiperazine)
1-(3-Methoxyphenyl)-4-propylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- BDBM50429359
- EN300-26868499
- 1-(3-Methoxyphenyl)-4-propylpiperazine
- AKOS034319754
- 57318-66-8
- CHEMBL451149
- Z432752632
- SCHEMBL14340514
-
- Inchi: 1S/C14H22N2O/c1-3-7-15-8-10-16(11-9-15)13-5-4-6-14(12-13)17-2/h4-6,12H,3,7-11H2,1-2H3
- InChI Key: XSWNCWHBCPRVSC-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)N1CCN(CCC)CC1
Computed Properties
- Exact Mass: 234.173213330g/mol
- Monoisotopic Mass: 234.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 15.7Ų
1-(3-Methoxyphenyl)-4-propylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26868499-0.1g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 95.0% | 0.1g |
$364.0 | 2025-03-20 | |
| Enamine | EN300-26868499-0.25g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 95.0% | 0.25g |
$381.0 | 2025-03-20 | |
| Enamine | EN300-26868499-0.5g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 95.0% | 0.5g |
$397.0 | 2025-03-20 | |
| Enamine | EN300-26868499-1g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 90% | 1g |
$414.0 | 2023-09-11 | |
| Enamine | EN300-26868499-2.5g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 95.0% | 2.5g |
$810.0 | 2025-03-20 | |
| Enamine | EN300-26868499-5g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 90% | 5g |
$1199.0 | 2023-09-11 | |
| Enamine | EN300-26868499-10g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 90% | 10g |
$1778.0 | 2023-09-11 | |
| Enamine | EN300-26868499-0.05g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 95.0% | 0.05g |
$348.0 | 2025-03-20 | |
| Enamine | EN300-26868499-1.0g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 95.0% | 1.0g |
$414.0 | 2025-03-20 | |
| Enamine | EN300-26868499-10.0g |
1-(3-methoxyphenyl)-4-propylpiperazine |
57318-66-8 | 95.0% | 10.0g |
$1778.0 | 2025-03-20 |
1-(3-Methoxyphenyl)-4-propylpiperazine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(3-Methoxyphenyl)-4-propylpiperazine
Comprehensive Overview of 1-(3-Methoxyphenyl)-4-propylpiperazine (CAS No. 57318-66-8): Properties, Applications, and Research Insights
1-(3-Methoxyphenyl)-4-propylpiperazine (CAS No. 57318-66-8) is a chemically synthesized organic compound belonging to the piperazine derivative family. Its molecular structure features a methoxyphenyl group attached to a propylpiperazine core, making it a subject of interest in pharmaceutical and biochemical research. This compound is often studied for its potential interactions with neurotransmitter systems, particularly in the context of central nervous system (CNS) modulation. Researchers have explored its role as a precursor or intermediate in the synthesis of more complex molecules, highlighting its versatility in medicinal chemistry.
The growing demand for piperazine derivatives in drug discovery has placed compounds like 1-(3-Methoxyphenyl)-4-propylpiperazine under the spotlight. Recent trends in AI-driven drug design and computational chemistry have further amplified its relevance, as scientists leverage machine learning to predict its binding affinities and pharmacokinetic properties. Users frequently search for terms such as "piperazine-based CNS drugs" or "methoxyphenyl derivatives in pharmacology," reflecting the compound's niche yet significant role in modern research. Its low toxicity profile and structural adaptability make it a candidate for further investigation in non-addictive therapeutic agents.
From a synthetic perspective, CAS No. 57318-66-8 is typically prepared via nucleophilic substitution reactions involving 3-methoxyphenyl halides and N-propylpiperazine. The compound's lipophilicity and moderate solubility in organic solvents facilitate its use in laboratory settings. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, a critical factor given the stringent quality standards in pharmaceutical applications. Discussions around "green chemistry alternatives for piperazine synthesis" also intersect with this compound, as industries seek sustainable production methods.
Beyond pharmaceuticals, 1-(3-Methoxyphenyl)-4-propylpiperazine has garnered attention in material science for its potential use in polymer coatings and bioactive surfaces. Its aromatic and aliphatic components contribute to thermal stability, a property valued in high-performance materials. Searches like "piperazine derivatives in smart materials" underscore this cross-disciplinary appeal. However, its primary focus remains in life sciences, where ongoing studies examine its serotonergic and dopaminergic activity, aligning with the broader interest in neurological disorder treatments.
In summary, 1-(3-Methoxyphenyl)-4-propylpiperazine (CAS No. 57318-66-8) exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical research. Its multifaceted applications—from drug development to advanced materials—coupled with its mechanistic uniqueness, ensure its continued relevance in scientific literature. As precision medicine and molecular modeling evolve, this compound may unlock new therapeutic paradigms, answering pressing queries like "how do piperazine derivatives target specific receptors?" or "can AI optimize piperazine-based drug efficacy?"
57318-66-8 (1-(3-Methoxyphenyl)-4-propylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)